Cas no 261528-47-6 (4-methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine)

• Product Name: 4-methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine
• CAS No: 261528-47-6
• MF: C₅H₆F₃N₃
• MW: 165.116450786591
• CID: 1109983
• PubChem ID: 11480632
• Update Time: 2025-07-04

4-methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-(trifluoromethyl)-1H-Pyrazol-3-amine
• 4-methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine
• EN300-52262
• DTXSID30467182
• Z385386468
• SB12080
• AB01004610-01
• C5H6F3N3
• AKOS009353295
• SCHEMBL15687818
• CS-0080460
• YTARZCOGKBEMSD-UHFFFAOYSA-N
• 261528-47-6
• SCHEMBL16797223

• MDL： MFCD13689181
• Inchi： 1S/C5H6F3N3/c1-2-3(5(6,7)8)10-11-4(2)9/h1H3,(H3,9,10,11)
• InChI Key： YTARZCOGKBEMSD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C(N)=NN1)(F)F

Computed Properties

• Exact Mass: 165.05138169g/mol
• Monoisotopic Mass: 165.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 4-methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine

4-methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine (CAS No. 261528-47-6): A Comprehensive Overview

4-methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine, identified by its CAS number 261528-47-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of biological activities and its role as a key scaffold in drug development. The presence of both methyl and trifluoromethyl substituents in its molecular structure contributes to its distinct pharmacological profile, making it a promising candidate for further exploration in medicinal chemistry.

The< strong>1H-pyrazol-5-amine moiety is particularly noteworthy, as it serves as a versatile pharmacophore that can interact with various biological targets. Pyrazole derivatives have been extensively studied for their potential applications in treating a wide range of diseases, including inflammation, cancer, and infectious disorders. The introduction of a< strong>trifluoromethyl group at the 3-position enhances the compound's lipophilicity and metabolic stability, which are crucial factors for drug efficacy and bioavailability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic properties. The< strong>4-methyl substituent in this compound not only influences its electronic distribution but also contributes to its solubility and binding affinity. These characteristics make it an attractive molecule for further optimization in drug design.

The< strong>pyrazol-5-amine core has been extensively modified to develop new drugs targeting various diseases. For instance, recent studies have highlighted the potential of pyrazole derivatives as kinase inhibitors, which are critical in cancer therapy. The combination of methyl and trifluoromethyl groups in< strong>4-methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine may enhance its interaction with these kinases, leading to more potent and selective inhibition.

Moreover, the< strong>trifluoromethyl group is known to improve the metabolic stability of drug candidates by resisting oxidative degradation. This property is particularly valuable in the development of long-acting drugs that require fewer dosing intervals. The< strong>methyl group also plays a role in stabilizing the molecule's three-dimensional structure, which can influence its binding affinity to biological targets.

A significant area of research involving< strong>4-methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine is its application as an intermediate in the synthesis of more complex pharmaceutical compounds. The pyrazole scaffold provides a flexible platform for chemical modifications, allowing researchers to tailor the molecule's properties for specific therapeutic applications. For example, recent studies have demonstrated its use in the development of antiviral agents, where the trifluoromethyl group enhances binding to viral proteases.

The compound's potential as an anti-inflammatory agent has also been explored. Inflammation is a key mechanism underlying many chronic diseases, and pyrazole derivatives have shown promise in modulating inflammatory pathways. The< strong>methyl and< strong>trifluoromethyl groups may contribute to its ability to inhibit enzymes such as COX-2 and LOX, which are involved in the production of pro-inflammatory mediators.

In conclusion, 4-methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine(CAS No. 261528-47-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this molecule, it is likely that< strong>4-methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine will play an increasingly important role in the next generation of therapeutic agents.